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Compound of Interest

Compound Name: Prexasertib Mesylate Hydrate

Cat. No.: B610198 Get Quote

Technical Support Center: Prexasertib Mesylate
Hydrate
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in overcoming

solubility challenges with Prexasertib Mesylate Hydrate for in vitro assays.

Frequently Asked Questions (FAQs)
Q1: What is Prexasertib Mesylate Hydrate and what is its mechanism of action?

Prexasertib Mesylate Hydrate (also known as LY2606368 Mesylate Hydrate) is a selective

and ATP-competitive inhibitor of the checkpoint kinases 1 and 2 (CHK1 and CHK2).[1][2][3]

These kinases are critical components of the DNA damage response (DDR) pathway. By

inhibiting CHK1 and CHK2, Prexasertib disrupts cell cycle checkpoints, leading to premature

entry into mitosis for cells with DNA damage. This can result in a phenomenon known as

"replication catastrophe," causing double-stranded DNA breaks and ultimately, apoptosis

(programmed cell death).[1][2][4]

Q2: What are the primary solvents for dissolving Prexasertib Mesylate Hydrate for in vitro

use?
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Dimethyl sulfoxide (DMSO) is the most commonly recommended solvent for preparing stock

solutions of Prexasertib Mesylate Hydrate for in vitro assays.[4][5][6][7][8] It is practically

insoluble in water and ethanol.[6][9] For optimal results, it is crucial to use anhydrous, high-

purity DMSO, as moisture can reduce the solubility of the compound.[6]

Q3: My Prexasertib Mesylate Hydrate solution precipitates when I dilute it in my aqueous

assay buffer. What can I do?

This is a common issue known as "crashing out" that occurs when a compound dissolved in a

strong organic solvent like DMSO is rapidly diluted into an aqueous solution where it is less

soluble. Here are several strategies to mitigate this:

Two-Step Dilution: First, create an intermediate dilution of your DMSO stock in your assay

medium. Then, perform the final dilution to the desired concentration. This gradual change in

solvent polarity can help maintain solubility.

Rapid Mixing: Add the small volume of the DMSO stock solution to a larger volume of the

aqueous buffer while vortexing or stirring vigorously. This rapid dispersion can prevent the

formation of localized high concentrations that lead to precipitation.

Use of Serum: If your cell culture medium contains fetal bovine serum (FBS) or other

proteins, these can help to stabilize Prexasertib and keep it in solution. Diluting the DMSO

stock directly into the complete, serum-containing medium is recommended.

Consider Co-solvents: For cell-free assays, the inclusion of co-solvents such as PEG300 or

Tween 80 may improve solubility. However, their potential effects on the specific enzymatic

reactions or cellular components in your assay must be validated beforehand.[6]

Q4: What are the known signaling pathways affected by Prexasertib?

Prexasertib primarily targets the CHK1/CHK2 pathway, which is a central part of the DNA

damage response.[10][11] Additionally, studies have shown that Prexasertib can also

downregulate the NOTCH signaling pathway by decreasing the expression of NOTCH1 and

NOTCH3, as well as their downstream targets like HES1.[12][13][14]
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Table 1: Solubility of Prexasertib Forms in DMSO
Compound
Form

Solvent
Reported
Solubility
(mg/mL)

Molar
Concentration
(mM)

Source(s)

Prexasertib (Free

Base)
DMSO

~12.5 - 22

mg/mL
~34.2 - 60.2 mM [8]

Prexasertib HCl DMSO ~17 mg/mL ~38.78 mM [6]

Prexasertib

Mesylate

Hydrate

DMSO ≥ 60 mg/mL Not specified

Note: Solubility can vary between batches and is dependent on the purity and handling of both

the compound and the solvent. Always refer to the manufacturer's datasheet for the specific lot

you are using.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Prexasertib Mesylate
Hydrate Stock Solution in DMSO
Materials:

Prexasertib Mesylate Hydrate powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

(Optional) Bath sonicator

Procedure:
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Calculate the required mass: To prepare 1 mL of a 10 mM stock solution (Molecular Weight

of Prexasertib free base is 365.39 g/mol ; the mesylate hydrate form will have a slightly

higher molecular weight, so adjust calculations based on the manufacturer's specifications if

necessary. For this example, we will use the free base molecular weight for approximation):

Mass (mg) = 10 mmol/L * 0.001 L * 365.39 g/mol * 1000 mg/g = 3.65 mg

Weigh the powder: Carefully weigh out the calculated mass of Prexasertib Mesylate
Hydrate powder and transfer it to a sterile vial.

Add DMSO: Add 1 mL of anhydrous DMSO to the vial.

Dissolve the compound: Tightly cap the vial and vortex thoroughly for 1-2 minutes. If the

compound does not fully dissolve, sonicate the vial in a water bath for 5-10 minutes until the

solution is clear.[2]

Aliquot for storage: Dispense the stock solution into smaller, single-use aliquots (e.g., 10-20

µL) in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Store properly: Store the aliquots at -80°C for long-term stability.[7]

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
Materials:

10 mM Prexasertib Mesylate Hydrate stock solution in DMSO

Complete cell culture medium (pre-warmed to 37°C), with or without serum as required by

the specific cell line and experiment.

Sterile tubes and pipettes

Procedure (Example for a final concentration of 100 nM in 10 mL of media):

Calculate the required volume of stock solution:

Using the formula V1C1 = V2C2:
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V1 = (100 nM * 10 mL) / 10 mM = (100 x 10-9 M * 0.01 L) / (10 x 10-3 M) = 0.1 µL

Perform a serial dilution: As pipetting 0.1 µL accurately is difficult, a serial dilution is

recommended.

Step 1 (Intermediate Dilution): Prepare a 1:100 intermediate dilution by adding 2 µL of the

10 mM stock solution to 198 µL of pre-warmed complete cell culture medium. This results

in a 100 µM intermediate solution.

Step 2 (Final Dilution): Add 10 µL of the 100 µM intermediate solution to 10 mL of pre-

warmed complete cell culture medium to achieve the final concentration of 100 nM.

Mix thoroughly: Gently mix the final working solution by inverting the tube or pipetting up and

down before adding it to your cells.

Vehicle Control: Prepare a vehicle control with the same final concentration of DMSO as the

highest concentration of Prexasertib used in your experiment.
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Caption: Simplified signaling pathway of Prexasertib's mechanism of action.
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Start: Dissolving Prexasertib
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Caption: Troubleshooting workflow for Prexasertib solubility issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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